Cas no 1820583-13-8 (Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate)

• Product Name: Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate
• CAS No: 1820583-13-8
• MF: C₁₉H₂₈N₂O₆
• MW: 380.435425758362
• CID: 5528039
• Update Time: 2025-05-19

Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate Chemical and Physical Properties

Names and Identifiers

• D-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-[(phenylmethoxy)carbonyl]-, methyl ester
• Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate

• Inchi： 1S/C19H28N2O6/c1-19(2,3)27-18(24)21-15(16(22)25-4)11-8-12-20-17(23)26-13-14-9-6-5-7-10-14/h5-7,9-10,15H,8,11-13H2,1-4H3,(H,20,23)(H,21,24)/t15-/m1/s1
• InChI Key： DWYSRIJWRASDRW-OAHLLOKOSA-N
• SMILES： C(OC)(=O)[C@@H](CCCNC(OCC1=CC=CC=C1)=O)NC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 534.5±50.0 °C(Predicted)
• pka: 11.13±0.46(Predicted)

Additional information on Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate

Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate: A Comprehensive Overview

Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate, with the CAS number 1820583-13-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its complex structure and functional groups, plays a pivotal role in the synthesis of advanced pharmaceutical intermediates and has been extensively studied for its potential applications in drug development.

The molecular structure of Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate is composed of a five-carbon chain with amide functionalities at both the second and fifth positions. The presence of benzyloxy and tert-butoxycarbonyl groups further enhances its reactivity and stability, making it an invaluable building block in synthetic chemistry. These protective groups are strategically employed to prevent unwanted side reactions during multi-step syntheses, ensuring high yields and purity of the final product.

In recent years, there has been a surge in research focusing on chiral compounds due to their high specificity and efficacy in pharmaceutical applications. The (2R)-configuration of the compound underscores its stereochemical significance, which is crucial for achieving enantioselective synthesis. This aspect has made it a subject of interest for researchers exploring novel methods to produce enantiomerically pure drugs with minimal environmental impact.

The pharmaceutical industry has been leveraging this compound for its role in the synthesis of peptide mimetics and protease inhibitors. Peptide mimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The amide linkages in Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate provide a stable framework that can be modified to create peptidomimetics with enhanced pharmacokinetic properties.

Moreover, the tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis due to its stability under various reaction conditions and ease of removal. This characteristic makes it an ideal candidate for multi-step synthetic routes where selective protection and deprotection are essential. The benzyloxy carbonyl group also contributes to the compound's versatility by providing an additional level of protection that can be selectively removed under mild acidic conditions.

Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of such protected amino acids. Researchers have been exploring ways to integrate these compounds into automated synthesis protocols, thereby increasing efficiency and scalability. The use of Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate in SPPS has shown promising results in the rapid assembly of complex peptide sequences without compromising yield or purity.

The compound's utility extends beyond peptide synthesis into the realm of drug discovery. Its structural features make it a suitable precursor for designing novel bioactive molecules targeting various therapeutic areas, including oncology, immunology, and neurology. For instance, researchers have been investigating its potential as a scaffold for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling the creation of libraries of derivatives with tailored biological activities.

In addition to its synthetic value, Methyl (2R)-5-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}pentanoate has been studied for its role in developing new analytical methods. Its distinct spectral properties make it a useful standard for chromatographic techniques such as high-performance liquid chromatography (HPLC). This application is particularly relevant in quality control processes within pharmaceutical manufacturing, where accurate identification and quantification of intermediates are paramount.

The environmental impact of pharmaceutical synthesis has also prompted researchers to explore greener alternatives. The use of renewable feedstocks and catalytic methods to produce protected amino acids like this one is gaining traction as sustainable practices become more integral to industrial processes. Efforts are underway to optimize synthetic routes that minimize waste generation and reduce energy consumption without compromising yield or purity.

Future research directions may focus on expanding the scope of applications for this compound by investigating its behavior under different reaction conditions or exploring new protecting group strategies. The integration of computational chemistry techniques could also provide deeper insights into its reactivity and help predict optimal synthetic pathways. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of innovation in chemical biology and drug development.